2-Propyne-1-sulfonic acid
Overview
Description
2-Propyne-1-sulfonic acid, also known as propargyl sulfonic acid or PSA, is a chemical compound with the molecular formula C3H4O3S. It is a colorless liquid with a pKa value of 1.8, and is widely used in various chemical and biological applications due to its unique properties.
Scientific Research Applications
Synthesis and Antimicrobial Evaluation
2-Propyne-1-sulfonic acid derivatives have been synthesized for antimicrobial purposes. Sulfonates with pyridyl, quinolyl, and isoquinolyl functional groups demonstrate potential biological activity. For example, 4-(4-carboxypyridinium-1-yl)butane-1-sulfonate exhibited high activity against various bacteria and fungi (Fadda et al., 2016).
Progress in Perfluorinated Sulfonic-Acid Membranes
Perfluorinated sulfonic-acid (PFSA) membranes have seen significant advancements, particularly in electrochemistry and polymer physics. These membranes have a complex behavior, leading to the development of in situ characterization techniques and multiphysics computation models. They play a crucial role in understanding the correlation between physical and transport properties, morphology, and structure (Kusoglu & Weber, 2017).
Alkenesulfonic Acids in Spectroscopy and Catalysis
Alkenesulfonic acids, including variants of 2-Propyne-1-sulfonic acid, have been studied for their proton magnetic resonance spectra. These studies reveal insights into their structural interconversions and reaction rates under various catalytic conditions, contributing to the understanding of isomerization and hydrogen-deuterium exchange reactions (Brouwer & Doorn, 2010).
Efficient Synthesis of Aryl Sulfones
2-Propyne-1-sulfonic acid derivatives are used in the synthesis of sulfones, crucial in medicinal and synthetic chemistry. An efficient, transition-metal-free process for producing various sulfones has been developed, highlighting the broad applicability of these derivatives in organic synthesis (Pandya & Mhaske, 2014).
properties
IUPAC Name |
prop-2-yne-1-sulfonic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H4O3S/c1-2-3-7(4,5)6/h1H,3H2,(H,4,5,6) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UOCCVDMCNJYVIW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CCS(=O)(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H4O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30276519 |
Source
|
| Record name | 2-propyne-1-sulfonic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30276519 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
120.13 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Propyne-1-sulfonic acid | |
CAS RN |
65284-56-2 |
Source
|
| Record name | 2-Propyne-1-sulfonic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=65284-56-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-propyne-1-sulfonic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30276519 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-Propyne-1-sulfonic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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